Cas no 1187929-23-2 (5,6,7,8-Tetrahydro-imidazo1,5-apyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-imidazo1,5-apyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride
• CAS No: 1187929-23-2
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• MDL: MFCD11858399
• CID: 4561892
• PubChem ID: 74889786
• Update Time: 2025-06-09

5,6,7,8-Tetrahydro-imidazo1,5-apyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic acid ethyl ester hydrochloride
• ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate hydrochloride
• Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate HCl
• SB31265
• ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate;hydrochloride
• 5,6,7,8-Tetrahydro-imidazo[1,5-apyrazine-1-carboxylic acid ethyl ester hydrochloride
• 5,6,7,8-Tetrahydro-imidazo1,5-apyraz
• CS-0134237
• MFCD11858399
• DB-096078
• ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate hydrochloride
• 1187929-23-2
• SCHEMBL17798425
• 5,6,7,8-Tetrahydro-imidazo1,5-apyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride

• MDL： MFCD11858399
• Inchi： 1S/C9H13N3O2.ClH/c1-2-14-9(13)8-7-5-10-3-4-12(7)6-11-8;/h6,10H,2-5H2,1H3;1H
• InChI Key： LYXIWXDEKFMUBG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=C2CNCCN2C=N1)=O

Computed Properties

• Exact Mass: 231.0774544 g/mol
• Monoisotopic Mass: 231.0774544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• Molecular Weight: 231.68

Additional information on 5,6,7,8-Tetrahydro-imidazo1,5-apyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride

5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1187929-23-2)

5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1187929-23-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and has garnered attention due to its unique structural features and biological activities. The chemical structure of this compound includes a tetrahydroimidazopyrazine core with an ethyl ester group and a hydrochloride salt, which contributes to its solubility and stability in various solvents.

The tetrahydroimidazopyrazine scaffold is known for its ability to modulate various biological pathways, making it a valuable starting point for the development of novel therapeutic agents. Recent studies have highlighted the potential of this scaffold in the treatment of neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, this compound has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco (UCSF) revealed that 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride can modulate GABAergic neurotransmission, which is crucial for maintaining proper brain function and treating neurological disorders such as epilepsy and anxiety disorders. The ability to influence GABAergic signaling pathways makes this compound a potential candidate for further investigation in the development of new anticonvulsant and anxiolytic drugs.

The ethyl ester group in the structure of 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride plays a crucial role in its pharmacokinetic properties. This group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within the body. Furthermore, the hydrochloride salt form improves the compound's solubility in aqueous environments, which is essential for its administration and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

From a synthetic chemistry perspective, 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by esterification and salt formation. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, 5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazine-1-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1187929-23-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.